Cas no 76697-51-3 (2-(cyclopentanesulfonyl)aniline)

• Product Name: 2-(cyclopentanesulfonyl)aniline
• CAS No: 76697-51-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 4658671
• Update Time: 2025-06-09

2-(cyclopentanesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylsulfonyl)aniline
• 2-(cyclopentanesulfonyl)aniline

• Inchi： 1S/C11H15NO2S/c12-10-7-3-4-8-11(10)15(13,14)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6,12H2
• InChI Key： NDFGZXFQVSEJDM-UHFFFAOYSA-N
• SMILES： NC1=CC=CC=C1S(C1CCCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(cyclopentanesulfonyl)aniline

2-(Cyclopentanesulfonyl)aniline: A Comprehensive Overview

2-(Cyclopentanesulfonyl)aniline, with the CAS number 76697-51-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring attached to a sulfonyl group and an aniline moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The cyclopentane ring in 2-(cyclopentanesulfonyl)aniline provides a rigid and stable framework, which can enhance the compound's binding affinity to specific biological targets. The sulfonyl group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and solubility, making it an attractive candidate for drug design. The aniline moiety, on the other hand, is a common functional group in many pharmaceuticals and is known for its ability to form hydrogen bonds and π-π interactions with biological macromolecules.

Recent studies have highlighted the potential of 2-(cyclopentanesulfonyl)aniline in various therapeutic applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of 2-(cyclopentanesulfonyl)aniline derivatives as potential anticancer agents. The study showed that these compounds can selectively target and inhibit the growth of cancer cells while sparing normal cells. Specifically, they were found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This selective cytotoxicity makes them valuable leads for the development of targeted cancer therapies.

The synthetic accessibility of 2-(cyclopentanesulfonyl)aniline is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One such method involves the reaction of cyclopentanesulfonyl chloride with aniline under mild conditions, yielding high yields and purity. This ease of synthesis allows researchers to rapidly generate a diverse library of compounds for screening and optimization.

Beyond its therapeutic applications, 2-(cyclopentanesulfonyl)aniline has also been studied for its potential use in materials science. Research published in the Journal of Materials Chemistry A has shown that this compound can be used as a building block for constructing advanced functional materials with tunable properties. For example, it has been incorporated into polymer matrices to enhance their mechanical strength and thermal stability, making them suitable for use in various industrial applications.

In conclusion, 2-(cyclopentanesulfonyl)aniline (CAS no 76697-51-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, coupled with its synthetic accessibility and diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.